![molecular formula C10H9F3O3 B8576775 [(4-Trifluoromethylphenyl)oxy]acetic acid methyl ester](/img/structure/B8576775.png)
[(4-Trifluoromethylphenyl)oxy]acetic acid methyl ester
Cat. No. B8576775
M. Wt: 234.17 g/mol
InChI Key: DBKHEJISILVUDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188082B2
Procedure details
A mixture of 4-trifluoromethyl-phenol (10.000 g; 61.687 mmol), potassium carbonate (9.377 g; 67.856 mmol), and methyl bromoacetate (5.67 ml; 61.687 mmol) in acetone (250 ml) was heated at reflux for 1 h30. Filtration, concentration to dryness under reduced pressure, and purification by FC (DCM) afforded (4-trifluoromethyl-phenoxy)-acetic acid methyl ester as a colorless oil (14.100 g; 98%). LC-MS: tR=0.95 min.; [M+H]+: no ionisation.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:11])([F:10])[C:3]1[CH:8]=[CH:7][C:6]([OH:9])=[CH:5][CH:4]=1.C(=O)([O-])[O-].[K+].[K+].Br[CH2:19][C:20]([O:22][CH3:23])=[O:21]>CC(C)=O>[CH3:23][O:22][C:20](=[O:21])[CH2:19][O:9][C:6]1[CH:5]=[CH:4][C:3]([C:2]([F:10])([F:11])[F:1])=[CH:8][CH:7]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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FC(C1=CC=C(C=C1)O)(F)F
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Name
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Quantity
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9.377 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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5.67 mL
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Type
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reactant
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Smiles
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BrCC(=O)OC
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h30
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FILTRATION
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Type
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FILTRATION
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Details
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Filtration, concentration to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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under reduced pressure, and purification by FC (DCM)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(COC1=CC=C(C=C1)C(F)(F)F)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
